![molecular formula C17H21N5 B7449687 N-[[2-(3,5-dimethylpyrazol-1-yl)phenyl]methyl]-1-(1H-imidazol-5-yl)ethanamine](/img/structure/B7449687.png)
N-[[2-(3,5-dimethylpyrazol-1-yl)phenyl]methyl]-1-(1H-imidazol-5-yl)ethanamine
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Overview
Description
N-[[2-(3,5-dimethylpyrazol-1-yl)phenyl]methyl]-1-(1H-imidazol-5-yl)ethanamine, also known as DPPEA, is a chemical compound that has recently gained attention in the scientific community for its potential applications in various fields. DPPEA is a synthetic molecule that belongs to the class of imidazolyl-phenyl derivatives and has been found to exhibit a wide range of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of N-[[2-(3,5-dimethylpyrazol-1-yl)phenyl]methyl]-1-(1H-imidazol-5-yl)ethanamine is not fully understood. However, it is believed that this compound acts as a modulator of the GABAergic system. GABA is an inhibitory neurotransmitter that plays a crucial role in the regulation of neuronal activity. This compound has been found to enhance the activity of GABA receptors, which results in an overall decrease in neuronal excitability. This may explain why this compound has been found to exhibit neuroprotective properties.
Biochemical and Physiological Effects:
This compound has been found to exhibit a wide range of biochemical and physiological effects. In addition to its neuroprotective properties, this compound has been found to exhibit anti-inflammatory properties. This makes it a promising candidate for the treatment of various inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease. This compound has also been found to exhibit antioxidant properties, which may explain why it has been found to exhibit neuroprotective properties.
Advantages and Limitations for Lab Experiments
N-[[2-(3,5-dimethylpyrazol-1-yl)phenyl]methyl]-1-(1H-imidazol-5-yl)ethanamine has several advantages for lab experiments. It has a high level of purity, which makes it easy to use in experiments. It is also stable under a wide range of conditions, which makes it useful for long-term experiments. However, this compound has some limitations for lab experiments. It is a relatively new compound, and there is limited information available on its properties. This makes it difficult to design experiments that are specific to this compound.
Future Directions
There are several future directions for the research on N-[[2-(3,5-dimethylpyrazol-1-yl)phenyl]methyl]-1-(1H-imidazol-5-yl)ethanamine. One of the primary directions is to further investigate its mechanism of action. This will help researchers to understand how this compound exerts its neuroprotective and anti-inflammatory properties. Another future direction is to investigate the potential of this compound as a therapeutic agent for various neurological and inflammatory disorders. Finally, researchers can investigate the potential of this compound as a tool for studying the GABAergic system. Overall, this compound is a promising compound that has the potential to make significant contributions to the fields of neuroscience and pharmacology.
Synthesis Methods
The synthesis of N-[[2-(3,5-dimethylpyrazol-1-yl)phenyl]methyl]-1-(1H-imidazol-5-yl)ethanamine involves a series of chemical reactions that are carried out in a laboratory setting. The starting materials for the synthesis are 3,5-dimethylpyrazole and 2-bromo-1-(1H-imidazol-5-yl)ethanone. The reaction between these two compounds results in the formation of 2-(3,5-dimethylpyrazol-1-yl)ethyl-1-(1H-imidazol-5-yl)ethanone. This intermediate product is then reacted with benzylamine in the presence of a reducing agent to yield this compound. The synthesis of this compound is a complex process that requires a high level of expertise and specialized equipment.
Scientific Research Applications
N-[[2-(3,5-dimethylpyrazol-1-yl)phenyl]methyl]-1-(1H-imidazol-5-yl)ethanamine has been found to exhibit a wide range of scientific research applications. One of the primary applications of this compound is in the field of neuroscience. This compound has been shown to have a potent effect on the central nervous system and has been found to exhibit neuroprotective properties. This makes it a promising candidate for the treatment of various neurological disorders such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis.
Properties
IUPAC Name |
N-[[2-(3,5-dimethylpyrazol-1-yl)phenyl]methyl]-1-(1H-imidazol-5-yl)ethanamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21N5/c1-12-8-13(2)22(21-12)17-7-5-4-6-15(17)9-19-14(3)16-10-18-11-20-16/h4-8,10-11,14,19H,9H2,1-3H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KDGLVRXFODXMRS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1C2=CC=CC=C2CNC(C)C3=CN=CN3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21N5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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